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Compound of Interest

Compound Name: Infliximab

Cat. No.: B1170848 Get Quote

Application Notes and Protocols for Infliximab in
Research
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and use of

Infliximab in a research setting. The information is intended to guide laboratory professionals

in accurately preparing and utilizing this monoclonal antibody for various in vitro and in vivo

studies.

Product Information
Infliximab is a chimeric monoclonal antibody that functions as a potent inhibitor of tumor

necrosis factor-alpha (TNF-α). It is widely used in both clinical and research applications to

investigate inflammatory and autoimmune processes. For research purposes, it is critical to

handle and prepare Infliximab correctly to ensure its biological activity and the reproducibility

of experimental results.

Reconstitution of Lyophilized Infliximab
Proper reconstitution of lyophilized Infliximab is the first critical step to ensure its efficacy in

research applications.

Protocol for Reconstitution:
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Vial Inspection: Before reconstitution, visually inspect the vial of lyophilized Infliximab. The

powder should be a white, cake-like substance.

Reagent Equilibration: Allow the vial of lyophilized Infliximab and the Sterile Water for

Injection, USP, to come to room temperature for at least 30 minutes before mixing.

Reconstitution:

Using a syringe with a 21-gauge or smaller needle, slowly inject 10 mL of Sterile Water for

Injection, USP, into the 100 mg vial of Infliximab.

Direct the stream of water against the glass wall of the vial to avoid excessive foaming.

Gently swirl the vial to dissolve the powder. DO NOT SHAKE as this can cause

denaturation of the antibody.

Allow the reconstituted solution to stand for 5 minutes. The final concentration of the

reconstituted solution is 10 mg/mL.

Visual Inspection: The reconstituted solution should be colorless to light yellow and

opalescent. A few translucent particles may be present, as Infliximab is a protein. Do not

use the solution if it is discolored or contains opaque particles.

Storage and Stability of Infliximab
The stability of Infliximab is dependent on proper storage conditions, both before and after

reconstitution.
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Storage Condition
Reconstituted Infliximab
(10 mg/mL)

Diluted Infliximab (0.4 - 4
mg/mL)

Refrigerated (2°C to 8°C) Up to 24 hours

Up to 14 days in 0.9% Sodium

Chloride in PVC or polyolefin

bags.[1]

Room Temperature (up to

25°C)

Use immediately. Infusion

should begin within 3 hours of

reconstitution and dilution.[2]

[3]

Use immediately. Infusion

should begin within 3 hours of

reconstitution and dilution.[2]

[3]

Note: For long-term storage of reconstituted Infliximab for research purposes, it is

recommended to aliquot the 10 mg/mL solution into single-use volumes and store them at

-20°C or -80°C. Avoid repeated freeze-thaw cycles. The stability under these conditions should

be validated by the end-user.

Experimental Protocols
TNF-α Signaling Pathway
Infliximab exerts its effect by neutralizing the biological activity of TNF-α. The following

diagram illustrates the TNF-α signaling pathway and the point of intervention by Infliximab.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.assaygenie.com/content/ELISA%20Genie/MB/HUMB00001.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/51886.pdf
https://manuals.plus/m/5593253097e7ed05dc3991b940ec1b87b56c177cdea04e9c215573481f2c13a6
https://assets.fishersci.com/TFS-Assets/LSG/manuals/51886.pdf
https://manuals.plus/m/5593253097e7ed05dc3991b940ec1b87b56c177cdea04e9c215573481f2c13a6
https://www.benchchem.com/product/b1170848?utm_src=pdf-body
https://www.benchchem.com/product/b1170848?utm_src=pdf-body
https://www.benchchem.com/product/b1170848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane
Intracellular Space

Soluble TNF-α TNFR1

Membrane-bound TNF-α TNFR2

Infliximab

Binds and Neutralizes

Binds and Neutralizes

Signaling Complex

NF-κB Pathway

MAPK Pathway

Gene Transcription Inflammation, Apoptosis

Receive Lyophilized Infliximab

Reconstitute to 10 mg/mL

Store Aliquots at -20°C/-80°C

Thaw and Dilute to Working Concentration

Perform Cell-Based Assay

Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1170848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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